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Compound of Interest

Compound Name:
2-Amino-4-chloro-6-

methylpyrimidine

Cat. No.: B145687 Get Quote

Technical Support Center: 2-Amino-4-chloro-6-
methylpyrimidine
This guide provides essential safety information, handling protocols, and troubleshooting for

researchers, scientists, and drug development professionals working with 2-Amino-4-chloro-6-
methylpyrimidine (CAS No. 5600-21-5).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Amino-4-chloro-6-methylpyrimidine?

A1: 2-Amino-4-chloro-6-methylpyrimidine is considered hazardous. The primary concerns

are:

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, the following PPE should be worn:
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Eye/Face Protection: Wear safety glasses with side-shields or goggles.[1][3]

Hand Protection: Wear protective gloves (e.g., nitrile rubber).[1][4]

Protective Clothing: Wear a lab coat or other suitable protective clothing to prevent skin

exposure.[1][5]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH/MSHA-approved

respirator.[5][6]

Q3: What are the proper storage conditions for 2-Amino-4-chloro-6-methylpyrimidine?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1]

[7] Keep it away from incompatible materials such as strong oxidizing agents.[1] The

recommended storage temperature is between 15-25°C.

Q4: What should I do in case of accidental exposure?

A4: Immediate action is crucial in case of exposure:

Inhalation: Remove the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[1][7]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[5][6][7] Seek medical attention if irritation

persists.[2][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1][5][6] Remove contact lenses if present and easy to do.[7] Seek

immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3][6]

Q5: How should I dispose of 2-Amino-4-chloro-6-methylpyrimidine waste?

A5: Dispose of contents and containers to an approved waste disposal plant.[1][4] All disposal

practices must be in accordance with local, state, and federal regulations.[2] Do not allow the
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chemical to enter drains or the environment.[1]

Troubleshooting Guide
Issue Possible Cause Solution

Caking or clumping of the solid

material

Improper storage (exposure to

moisture)

Ensure the container is tightly

sealed and stored in a dry

environment. If clumping

occurs, gently break up the

material in a fume hood before

use, ensuring appropriate PPE

is worn.

Discoloration of the material
Exposure to light or

contaminants

Store in a dark place.[8] If

discoloration is observed, it

may indicate degradation. It is

advisable to use a fresh batch

for sensitive experiments.

Irritation to skin or respiratory

tract during handling

Inadequate ventilation or

improper PPE

Always handle the compound

in a well-ventilated area or a

fume hood.[1][6][7] Ensure that

appropriate PPE, including

gloves, eye protection, and

respiratory protection (if

needed), is worn correctly.

Quantitative Data Summary
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Property Value Source

CAS Number 5600-21-5 [1]

Molecular Formula C₅H₆ClN₃ [9]

Molecular Weight 143.57 g/mol [9]

Melting Point 183-186 °C [9]

Form Solid [9]

Solubility Acetic acid: soluble 50 mg/mL [9]

Experimental Workflow: Safe Handling and Storage
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Spill & Disposal

Consult Safety Data Sheet (SDS)
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After use

Keep in a cool, dry, well-ventilated area

Store away from incompatible materials
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Caption: Workflow for the safe handling and storage of 2-Amino-4-chloro-6-
methylpyrimidine.
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Medical Attention

Reporting

Accidental Exposure Occurs

Move to Fresh Air Wash with Soap & Water (15 min) Flush with Water (15 min) Rinse Mouth

Seek Immediate Medical Attention

if irritation persists

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Emergency response pathway following accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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